Cas no 2228621-97-2 (4-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-1,3-oxazolidin-2-one)

• Product Name: 4-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-1,3-oxazolidin-2-one
• CAS No: 2228621-97-2
• MF: C₉H₁₃N₃O₃S
• MW: 243.282820463181
• CID: 6518912
• PubChem ID: 165674171
• Update Time: 2025-08-05

4-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-1,3-oxazolidin-2-one
• 2228621-97-2
• EN300-1752242
• 4-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]-1,3-oxazolidin-2-one

• Inchi： 1S/C9H13N3O3S/c1-12(2)8-11-7(14-3)6(16-8)5-4-15-9(13)10-5/h5H,4H2,1-3H3,(H,10,13)
• InChI Key： TVVMXAUWBJZKKW-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1C1COC(N1)=O)OC)N(C)C

Computed Properties

• Exact Mass: 243.06776246g/mol
• Monoisotopic Mass: 243.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 91.9Ų

Additional information on 4-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-1,3-oxazolidin-2-one

4-2-(Dimethylamino)-4-Methoxy-1,3-Thiazol-5-Yl-1,3-Oxazolidin-2-One: A Comprehensive Overview

The compound with CAS No. 2228621-97-2, commonly referred to as 4-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-1,3-oxazolidin-2-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazole derivatives, which have garnered considerable attention in recent years due to their versatile properties and wide-ranging applications in fields such as pharmacology, material science, and biotechnology.

Thiazole derivatives are known for their unique electronic properties and structural flexibility, making them ideal candidates for the development of advanced materials and therapeutic agents. The presence of the dimethylamino and methoxy groups in this compound further enhances its functional versatility. These substituents contribute to the molecule's ability to participate in a variety of chemical reactions, including nucleophilic substitutions and hydrogen bonding interactions.

Recent studies have highlighted the potential of 4-methoxy-substituted thiazole derivatives in the development of novel drug delivery systems. The methoxy group introduces hydrophilic properties to the molecule, which can improve its solubility and bioavailability. This makes it a promising candidate for use in targeted drug delivery systems, where controlled release and enhanced stability are critical factors.

In addition to its pharmacological applications, this compound has also shown promise in the field of material science. Researchers have explored its use as a building block for the synthesis of advanced polymers and nanomaterials. The oxazolidinone ring within the molecule provides a rigid structure that can be exploited for the creation of high-performance materials with tailored mechanical and thermal properties.

The synthesis of 4-methoxy-substituted thiazole derivatives has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the efficiency of the synthesis process but also enabled the production of higher purity compounds. Recent advancements in green chemistry have further enhanced the sustainability of these synthetic routes, making them more environmentally friendly.

One of the most exciting developments involving this compound is its application in biotechnology. Researchers have demonstrated its ability to act as a catalyst in various enzymatic reactions, particularly those involving nucleic acids. The dimethylamino group plays a crucial role in stabilizing enzyme-substrate interactions, thereby enhancing catalytic efficiency.

Furthermore, this compound has been investigated for its potential use in optoelectronic devices. Its unique electronic properties make it a strong candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have shown that incorporating this compound into OLEDs can significantly improve their luminous efficiency and operational stability.

In conclusion, 4-methoxy-substituted thiazole derivatives represent a class of compounds with immense potential across multiple disciplines. From drug delivery systems to advanced materials and biotechnology, this compound continues to be a focal point for cutting-edge research. As our understanding of its properties deepens, it is likely that new applications will emerge, further solidifying its importance in the scientific community.